Cas no 2169687-24-3 (2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane)

• Product Name: 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane
• CAS No: 2169687-24-3
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD28976917
• CID: 5078628
• Update Time: 2026-03-01

2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane

• MDL： MFCD28976917
• Inchi： 1S/C10H8BrF3O2/c11-8-6(9-15-4-5-16-9)2-1-3-7(8)10(12,13)14/h1-3,9H,4-5H2
• InChI Key： KVIYOTWTYVTTPD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=CC=1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Additional information on 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane

Comprehensive Guide to 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane (CAS No. 2169687-24-3): Properties, Applications, and Market Insights

The chemical compound 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane (CAS No. 2169687-24-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This brominated trifluoromethylphenyl dioxolane derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule's relevance continues to grow.

One of the most searched questions in AI-driven chemistry platforms is: "What are the applications of brominated aromatic compounds in medicinal chemistry?" This compound addresses this query perfectly, as its 2-bromo-3-(trifluoromethyl)phenyl moiety is particularly useful in Suzuki coupling reactions—a hot topic in modern synthetic methodologies. Researchers are actively exploring its potential in creating CF3-containing pharmaceuticals, a trending focus area due to the enhanced metabolic stability that fluorine imparts to drug molecules.

The 1,3-dioxolane protecting group in this molecule is another feature attracting research interest. Recent publications highlight how such cyclic acetals can improve the solubility and bioavailability of lead compounds—a crucial factor in drug development pipelines. Pharmaceutical companies are increasingly searching for "novel protecting groups for carbonyl compounds", making this aspect of 2169687-24-3 particularly relevant to current industry needs.

From a synthetic chemistry perspective, the combination of bromine and trifluoromethyl substituents on the aromatic ring offers multiple sites for further functionalization. This characteristic makes 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane a versatile building block, especially in the development of PET radiotracers—a rapidly growing field in diagnostic imaging. The presence of both Br and CF3 groups allows for sequential cross-coupling reactions, a technique frequently discussed in recent chemistry webinars and conferences.

Market analysis reveals growing interest in high-value fluorinated intermediates, with 2169687-24-3 positioned as a strategic material for several applications. The agrochemical sector, in particular, shows increased demand for trifluoromethyl-containing compounds due to their enhanced pesticidal activity. This aligns with current searches for "new CF3 building blocks for crop protection agents" across scientific databases.

Quality control of 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane typically involves advanced analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, while 19F NMR spectroscopy proves particularly useful for characterizing the trifluoromethyl group. These analytical approaches are frequently searched by quality assurance specialists in fine chemical production.

The stability profile of this compound makes it suitable for international shipping and long-term storage—an important consideration for global supply chains. Proper handling should maintain the dioxolane ring integrity, with recommended storage under inert atmosphere at temperatures below -20°C for extended shelf life. These storage conditions are often queried by laboratory managers in pharmaceutical companies.

Recent patent literature indicates growing intellectual property activity around brominated trifluoromethyl aromatics, with 2169687-24-3 appearing as an intermediate in several patent applications. This reflects the compound's importance in developing new chemical entities for various therapeutic areas, particularly in CNS disorders and anti-inflammatory drugs—two of the most active research areas in current medicinal chemistry.

Environmental considerations for 2-[2-Bromo-3-(trifluoromethyl)phenyl]-1,3-dioxolane synthesis are becoming increasingly important. Modern manufacturers are implementing green chemistry principles in its production, responding to industry searches for "sustainable methods for fluorinated compound synthesis". This includes solvent recovery systems and catalytic processes that minimize waste generation.

As the pharmaceutical industry continues to explore fluorine-containing drug candidates, the demand for specialized intermediates like 2169687-24-3 is expected to rise. Its unique combination of reactivity handles (bromine and dioxolane) and fluorine substitution positions it as a valuable tool for medicinal chemists addressing current challenges in drug discovery and development.